Cas no 2021201-99-8 ((S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole)

(S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole structure
2021201-99-8 structure
Product Name:(S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
CAS No:2021201-99-8
MF:C31H31O3P
MW:482.54980969429
MDL:MFCD32641163
CID:4556127
PubChem ID:134580262
Update Time:2024-11-06

(S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
    • (3S)-3-tert-butyl-4-(2,6-dimethoxy-3,5-diphenylphenyl)-2H-1,3-benzoxaphosphole
    • D75030
    • (S)-3-(tert-butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3- dihydrobenzo[d][1,3]oxapho sphole
    • SCHEMBL20232013
    • 2021201-99-8
    • (S)-3-(tert-Butyl)-4-(4'',6''-dimethoxy-[1,1'':3'',1''''-terphenyl]-5''-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
    • (3S)-3-tert-butyl-4-{2,4-dimethoxy-5-phenyl-[1,1'-biphenyl]-3-yl}-2,3-dihydro-1,3-benzoxaphosphole
    • MDL: MFCD32641163
    • Inchi: 1S/C31H31O3P/c1-31(2,3)35-20-34-26-18-12-17-23(30(26)35)27-28(32-4)24(21-13-8-6-9-14-21)19-25(29(27)33-5)22-15-10-7-11-16-22/h6-19H,20H2,1-5H3/t35-/m1/s1
    • InChI Key: QNPLZIHZHBJCJB-PGUFJCEWSA-N
    • SMILES: [P@]1(COC2=CC=CC(C3C(=C(C4C=CC=CC=4)C=C(C4C=CC=CC=4)C=3OC)OC)=C12)C(C)(C)C

Computed Properties

  • Exact Mass: 482.20108184 g/mol
  • Monoisotopic Mass: 482.20108184 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 633
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 27.7
  • Molecular Weight: 482.5

(S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Pricemore >>

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(S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole, 97% (>99% ee); .
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(S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Suppliers

Amadis Chemical Company Limited
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(CAS:2021201-99-8)(S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
Order Number:A1006539
Stock Status:in Stock
Quantity:500mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:05
Price ($):427.0
Email:sales@amadischem.com

(S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Related Literature

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Amadis Chemical Company Limited
(CAS:2021201-99-8)(S)-3-(tert-Butyl)-4-(4',6'-dimethoxy-[1,1':3',1''-terphenyl]-5'-yl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
A1006539
Purity:99%
Quantity:500mg
Price ($):427.0
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